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Compound of Interest

Compound Name: Phenacyl Bromide

Cat. No.: B1166212 Get Quote

CAS Number: 70-11-1 Molecular Formula: C₈H₇BrO Molecular Weight: 199.04 g/mol [1][2]

This technical guide provides an in-depth overview of phenacyl bromide, a versatile reagent

widely utilized in organic synthesis and chemical biology. It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its

properties, synthesis, and key applications.

Physicochemical Properties
Phenacyl bromide, also known as 2-bromoacetophenone, is a colorless to off-white crystalline

solid.[3] It is a powerful lachrymator and should be handled with appropriate safety precautions.

[1][2] Key quantitative data are summarized in the table below.
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Property Value References

CAS Number 70-11-1 [1][2][3]

Molecular Weight 199.04 g/mol [1][2]

Appearance
White to off-white crystalline

solid
[3]

Melting Point 48-51 °C

Boiling Point 135 °C at 18 mmHg

Solubility

Freely soluble in alcohol,

benzene, chloroform, and

ether; practically insoluble in

water.

Synthesis of Phenacyl Bromide
The most common method for synthesizing phenacyl bromide is through the bromination of

acetophenone.[1] Several protocols exist, with variations in solvents and catalysts.

Experimental Protocol: Bromination of Acetophenone
This protocol outlines a common laboratory-scale synthesis of phenacyl bromide.
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Step Procedure

1. Reaction Setup

In a 500-cc. flask, dissolve 50 g (0.25 mole) of

p-bromoacetophenone in 100 cc. of glacial

acetic acid.

2. Bromination

Slowly add 40 g (12.5 cc., 0.25 mole) of bromine

to the solution, ensuring the temperature

remains below 20°C. Shake the mixture

vigorously during the addition. Phenacyl

bromide will begin to crystallize as needles.

3. Isolation

Once the bromine addition is complete, cool the

flask in an ice-water bath and collect the product

by suction filtration.

4. Washing
Wash the crude crystals with 50% ethyl alcohol

until they are colorless.

5. Recrystallization
Recrystallize the air-dried product from 400 cc.

of 95% ethyl alcohol to yield colorless needles.

Applications in Organic Synthesis and Drug
Discovery
Phenacyl bromide is a valuable reagent in various synthetic transformations, primarily due to

the reactivity of the α-bromomethyl ketone moiety.

Esterification of Carboxylic Acids
Phenacyl esters are often crystalline derivatives that can be used for the identification and

purification of carboxylic acids.

This protocol describes the synthesis of phenacyl benzoate using microwave irradiation.
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Step Procedure

1. Reagent Preparation
Dissolve benzoic acid (5 mmol) and Na₂CO₃

(2.5 mmol, 0.265 g) in water (5 mL).

2. Reaction Mixture
Add phenacyl bromide (5 mmol, 1 g) and

ethanol (10 mL) to the solution.

3. Microwave Irradiation

Place the reaction mixture in a microwave

system and irradiate with 175 W of power for 15

minutes.

4. Product Isolation

Allow the reaction mixture to cool, and collect

the solid product by filtration. Recrystallize from

ethanol.[4]

Synthesis of Heterocyclic Compounds
Phenacyl bromide is a key building block for the synthesis of various five- and six-membered

heterocyclic compounds, which are prevalent scaffolds in many biologically active molecules.[5]

[6] For instance, it is used in the synthesis of thiazole derivatives.[6]

Role in the Development of Anticancer Agents
In the field of drug discovery, phenacyl bromide derivatives are utilized in the synthesis of

novel compounds targeting key signaling pathways involved in cancer progression. For

example, freshly prepared phenacyl bromides are reacted with piperidinyl-based benzoxazole

intermediates to synthesize dual inhibitors of VEGFR-2 and c-Met kinases, which are

implicated in tumor angiogenesis and metastasis.[7]
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Synthesis of dual VEGFR-2/c-Met inhibitors.

Use in Proteomics
Phenacyl bromide and its derivatives serve as chemical probes in proteomics, particularly in

activity-based protein profiling (ABPP). ABPP utilizes reactive probes to label and identify

active enzymes within a complex proteome. The electrophilic nature of the α-bromomethyl

ketone in phenacyl bromide allows it to covalently modify nucleophilic amino acid residues,

such as cysteine and lysine, in the active sites of enzymes.

This labeling strategy enables the enrichment and subsequent identification of these proteins

by mass spectrometry, providing insights into enzyme function and aiding in the discovery of

new drug targets.
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Activity-based protein profiling workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1166212?utm_src=pdf-body-img
https://www.benchchem.com/product/b1166212?utm_src=pdf-body
https://www.benchchem.com/product/b1166212?utm_src=pdf-body
https://www.benchchem.com/product/b1166212?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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